10-hexadecenol, Z

• Molecular Formula: C17H34O
• Molecular Weight: 254.5 g/mol
• InChI: InChI=1S/C17H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h7-8,18H,2-6,9-17H2,1H3/b8-7-
• InChIKey: KUZMLQQNGHYFDP-FPLPWBNLSA-N

Why (Z)-10-Hexadecen-1-ol Is a Specialized Insect Pheromone Component Requiring Precise Sourcing

(Z)-10-Hexadecen-1-ol (CAS 64437-48-5), also known as Z10-16:OH, is a long-chain monounsaturated alcohol belonging to the class of Type I lepidopteran sex pheromones [1]. It functions as a trace or minor component in the pheromone blends of several economically important moth species, including Conogethes punctiferalis (yellow peach moth) and Pseudexentera spoliana [2][3]. The compound is characterized by a Z-configured double bond at the tenth carbon position of a C16 chain, a structural feature that critically defines its biological activity and distinguishes it from its E-isomer (CAS 64437-47-4) and the corresponding aldehyde (Z)-10-hexadecenal (CAS 68279-24-3) .

1

Certified Z-isomer identity for lepidopteran pheromone identification

Near-co-elution with E-isomer requires verified isomeric purity

2

Alcohol functional group for olfactory receptor neuron profiling

EAG response distinct from aldehyde analogs

3

Trace blend component for species-specific pheromone lure formulation

Documented in Conogethes punctiferalis and Pseudexentera spoliana

• [1] De Marques, F.A., McElfresh, J.S., and Millar, J.G. 2000. Kováts retention indexes of monounsaturated C12, C14, and C16 alcohols, acetates and aldehydes commonly found in lepidopteran pheromone blends. J. Braz. Chem. Soc. 11:592-599. View Source
• [2] Xu, X., Kong, D., Feng, B., Qian, K., Du, Y. 2018. Identification of the trace sex pheromone components of Conogethes punctiferalis female adults on maize and optimization of their ratio in sex pheromone lures used in maize fields. Journal of Plant Protection, 45(8): 1-8. View Source
• [3] Grant, G.G., Pendrel, B., Slessor, K.N., Meng, X.Z., Miller, W.E. 1991. Identification of sex pheromone components for two lepidopteran defoliators, the oak olethreutid leafroller, Pseudexentera spoliana Clemens, and the aspen leafroller, Pseudexentera oregonana Walsingham. Canadian Entomologist 123(6): 1209-1218. View Source

The Risk of Unspecific Substitution: Why (Z)-10-Hexadecen-1-ol Cannot Be Replaced by Its E-Isomer or Aldehyde Analog

In lepidopteran chemical communication, even minor structural variations—such as Z/E isomerism or alcohol-to-aldehyde oxidation—can profoundly alter or abolish pheromonal activity [1]. The substitution of (Z)-10-hexadecen-1-ol with its E-isomer (E)-10-hexadecen-1-ol is particularly problematic because these two geometric isomers exhibit nearly identical Kovats retention indices on standard non-polar columns (1867 vs. 1869 on DB-5), making chromatographic co-elution a significant risk that can lead to misidentification and failed field trapping experiments [2]. Furthermore, the alcohol form elicits a distinctly different electroantennogram (EAG) response profile compared to the aldehyde (Z)-10-hexadecenal in key pest species like Conogethes punctiferalis, and its synergistic effect in pheromone blends is geographically population-dependent, being significant in Shandong but not in Sichuan [3]. This combination of analytical ambiguity and context-specific bioactivity renders generic substitution scientifically untenable.

Required

(Z)-10-Hexadecen-1-ol

Z-configured double bond defines species-specific bioactivity

Risk if substituted

(E)-10-Hexadecen-1-ol

E-isomer co-elutes (ΔI=2) and may fail to activate target ORNs

Required

Alcohol form

Moderate EAG response enables distinct olfactory coding studies

Risk if substituted

(Z)-10-Hexadecenal

Aldehyde elicits strong EAG; behavioral blend synergy may shift

Context-dependent

Geographic population specificity

Z10-16:OH synergism reported in Shandong but not Sichuan

• [1] El-Sayed, A.M., et al. 2013. Identification of the sex pheromone of Conogethes pluto: a pest of Alpinia. Chemoecology, 23: 93-101. View Source
• [2] De Marques, F.A., McElfresh, J.S., and Millar, J.G. 2000. Kováts retention indexes of monounsaturated C12, C14, and C16 alcohols, acetates and aldehydes commonly found in lepidopteran pheromone blends. J. Braz. Chem. Soc. 11:592-599. View Source
• [3] Xu, X., Kong, D., Feng, B., Qian, K., Du, Y. 2018. Identification of the trace sex pheromone components of Conogethes punctiferalis female adults on maize and optimization of their ratio in sex pheromone lures used in maize fields. Journal of Plant Protection, 45(8): 1-8. View Source

Quantitative Evidence Guide: (Z)-10-Hexadecen-1-ol Versus Comparators

Kovats Retention Index Differential: Z-Isomer Identification Challenge

The chromatographic separation of (Z)-10-hexadecen-1-ol from its E-isomer is extremely challenging. On a standard DB-5 column, the Kovats retention index for the Z-isomer is 1867, while the E-isomer elutes at 1869—a difference of only 2 index units [1][2]. This near-co-elution means that routine GC analysis cannot reliably resolve these isomers, creating a high risk of misidentification if a product is not certified for specific isomeric purity. This analytical ambiguity underscores the procurement necessity of sourcing (Z)-10-hexadecen-1-ol from suppliers who provide verified isomeric purity documentation.

Kovats Retention Index Δ

Method context

ΔI = 2 units (DB-5 column)

Near-co-elution demands certified Z-isomer purity

Z-isomer 1867 vs E-isomer 1869; baseline separation unreliable

Evidence Dimension	Kovats retention index (gas chromatographic separation)
Target Compound Data	Kovats index = 1867 (DB-5 column)
Comparator Or Baseline	(E)-10-Hexadecen-1-ol: Kovats index = 1869 (DB-5 column)
Quantified Difference	ΔI = 2 units (near-co-elution; unreliable baseline separation)
Conditions	DB-5 capillary column; J&W Scientific, Folsom, CA, USA; reference: n-alkane series

Why This Matters

The minimal retention index difference means that only authenticated, isomerically pure standards can ensure correct identification and functional bioactivity in pheromone research and pest monitoring applications.

• [1] Pherobase. Kovats Retention Index detail for Z10-16OH. De Marques, F.A., McElfresh, J.S., and Millar, J.G. 2000. J. Braz. Chem. Soc. 11:592-599. View Source
• [2] Pherobase. Kovats Retention Index detail for E10-16OH. De Marques, F.A., McElfresh, J.S., and Millar, J.G. 2000. J. Braz. Chem. Soc. 11:592-599. View Source

EAG Response Comparison: Alcohol vs. Aldehyde in Conogethes punctiferalis Males

In a study of Conogethes punctiferalis sex pheromone components, the electroantennogram (EAG) responses of unmated male moths to five synthetic compounds were compared. (Z)-10-hexadecen-1-ol (Z10-16:OH) and (E)-10-hexadecen-1-ol (E10-16:OH) elicited only moderate EAG responses, while the corresponding aldehydes—(E)-10-hexadecenal (E10-16:Ald) and (Z)-10-hexadecenal (Z10-16:Ald)—elicited strong responses [1]. This functional group-dependent response hierarchy (aldehyde >> alcohol) indicates that the alcohol form is not a simple substitute for the aldehyde; it occupies a distinct olfactory coding space in the male moth antenna. Notably, unmated females showed no significant responses to any of these compounds, confirming the male-specific role of these pheromone components.

EAG Response Profile

Reported

Alcohol: moderate; Aldehyde: strong

Functional group-dependent olfactory coding; not interchangeable

C. punctiferalis male antenna; aldehyde response significantly higher

Evidence Dimension	Male antennal EAG response intensity (olfactory sensitivity)
Target Compound Data	(Z)-10-Hexadecen-1-ol: moderate EAG response in male C. punctiferalis
Comparator Or Baseline	(Z)-10-Hexadecenal: strong EAG response; (E)-10-Hexadecenal: strong EAG response
Quantified Difference	Qualitative hierarchy: Aldehydes >> Alcohols (exact EAG amplitudes not reported in abstract; described as '强' strong vs. '次之' secondary)
Conditions	EAG recording from antennae of unmated male Conogethes punctiferalis moths; synthetic compounds tested individually

Why This Matters

The alcohol form elicits a markedly different peripheral olfactory response than the aldehyde, meaning that substitution of (Z)-10-hexadecen-1-ol with (Z)-10-hexadecenal in pheromone formulations will alter the sensory input to male moths and potentially fail to achieve the desired behavioral outcome.

• [1] Xu, X., Kong, D., Feng, B., Qian, K., Du, Y. 2018. Identification of the trace sex pheromone components of Conogethes punctiferalis female adults on maize and optimization of their ratio in sex pheromone lures used in maize fields. Journal of Plant Protection, 45(8): 1-8. View Source

Geographic Population-Dependent Synergistic Effect of Z10-16:OH in Field Trapping

Field trapping experiments conducted in 2014 in two Chinese provinces revealed a striking geographic dependency in the synergistic activity of (Z)-10-hexadecen-1-ol (Z10-16:OH). In Sichuan, the addition of Z10-16:OH to a three-component blend (E10-16:Ald, Z10-16:Ald, 16:Ald; ratio 95:5:10) showed no significant increase in male C. punctiferalis trap captures. In contrast, in Shandong, the same addition (forming a four-component blend of E10-16:Ald, Z10-16:Ald, 16:Ald, E10-16:OH at 95:5:10:5) produced a significant synergistic effect, yielding the highest trapping efficacy observed in that region [1]. This geographic divergence in behavioral response to Z10-16:OH underscores its role as a population-specific modulator rather than a universally active attractant.

Geographic Synergism

Context-dependent

Significant synergy in Shandong; no effect in Sichuan (P>0.05)

Population-specific modulator; region dictates lure composition

Field trapping 2014; four-component blend vs three-component

Evidence Dimension	Field trapping efficacy (male moth captures per trap)
Target Compound Data	Four-component blend with Z10-16:OH (95:5:10:5 ratio) in Shandong: highest trapping efficacy; in Sichuan: no significant synergistic effect
Comparator Or Baseline	Three-component blend without Z10-16:OH (95:5:10) in both provinces
Quantified Difference	Shandong: significant synergy (exact fold-increase not reported in abstract); Sichuan: no significant difference (P > 0.05)
Conditions	Field trapping in maize fields; 2014 season; delta traps baited with rubber septa lures; comparison across Sichuan and Shandong provinces, China

Why This Matters

Procurement of (Z)-10-hexadecen-1-ol for field applications must consider the target pest population's geographic origin, as its effect varies from essential synergist to inert component depending on regional pheromone communication dialects.

• [1] Xu, X., Kong, D., Feng, B., Qian, K., Du, Y. 2018. Identification of the trace sex pheromone components of Conogethes punctiferalis female adults on maize and optimization of their ratio in sex pheromone lures used in maize fields. Journal of Plant Protection, 45(8): 1-8. View Source

Species-Specific Pheromone Blend Role: Differentiating Z10-16:OH from E10-16:OH Across Moth Species

The biological role of (Z)-10-hexadecen-1-ol is distinctly species-dependent, contrasting with its E-isomer. In Conogethes punctiferalis, Z10-16:OH is a trace component identified in female pheromone gland extracts alongside the major component E10-16:Ald [1]. In Pseudexentera spoliana, Z10-16:OH is present in pheromone extracts as a minor component alongside Z10-16:Ac and 16:Ac [2]. Meanwhile, the E-isomer (E)-10-hexadecen-1-ol serves as a minor component in the Maruca vitrata pheromone blend (alongside (E,E)-10,12-hexadecadienal and (E,E)-10,12-hexadecadienol at a 100:5:5 ratio), and its substitution with the Z-isomer was found to alter the EAG response profile [3]. This cross-species divergence in pheromone utilization means that the Z-isomer cannot be generically replaced by the E-isomer without disrupting species-specific chemical communication channels.

Species-Specific Role

Cross-study review

Z-isomer trace in C. punctiferalis; E-isomer minor in M. vitrata

Isomer identity is species-bound; generic substitution unsupported

Multiple GC-MS and EAG studies across Crambidae and Tortricidae

Evidence Dimension	Presence and functional role in natural pheromone blends of different moth species
Target Compound Data	(Z)-10-Hexadecen-1-ol: trace component in C. punctiferalis; minor component in P. spoliana; elicits moderate EAG in C. punctiferalis males
Comparator Or Baseline	(E)-10-Hexadecen-1-ol: minor component in M. vitrata blend (100:5:5); tested in Maruca vitrata EAG studies where (Z,E)-10,12-hexadecadienal + (E,E)-10,12-hexadecadienol + E10-16:OH at 100:10:5 elicited better response than standard blend
Quantified Difference	Different species utilize different isomers; Z-isomer is not reported as a natural component of M. vitrata, while E-isomer is not a natural component of C. punctiferalis
Conditions	GC-MS analysis of female pheromone gland extracts; EAG and field trapping across multiple Lepidopteran species (Crambidae, Tortricidae)

Why This Matters

The Z-isomer is not a universal substitute for the E-isomer across pest species; species-specific pheromone identification requires the correct isomer for both research validity and effective pest monitoring lure formulation.

• [1] Xu, X., Kong, D., Feng, B., Qian, K., Du, Y. 2018. Identification of the trace sex pheromone components of Conogethes punctiferalis female adults on maize. Journal of Plant Protection, 45(8): 1-8. View Source
• [2] Grant, G.G., Pendrel, B., Slessor, K.N., Meng, X.Z., Miller, W.E. 1991. Identification of sex pheromone components for Pseudexentera spoliana. Canadian Entomologist 123(6): 1209-1218. View Source
• [3] Bhanu, K.R.M., Basana Gowda, G., Ramasamy, S., et al. The sex pheromone of Legume Pod Borer, Maruca vitrata (Lepidoptera: Crambidae) Revisited. International Journal of Applied Science and Engineering, 15:3. View Source

Optimal Application Scenarios for (Z)-10-Hexadecen-1-ol Based on Quantitative Evidence

GC-MS Pheromone Identification and Isomeric Purity Verification

When identifying and quantifying pheromone components from female moth gland extracts via GC-MS, (Z)-10-hexadecen-1-ol must be sourced with certified isomeric purity (≥98% Z-isomer) due to its near-co-elution with the E-isomer (ΔKovats Index = 2 units on DB-5) [1]. Using a lower-purity product (e.g., ≥95% with unspecified isomeric ratio) risks misassigning chromatographic peaks during pheromone gland analysis of species such as Conogethes punctiferalis or Pseudexentera spoliana, where Z10-16:OH is a genuine trace component [2].

Geographically-Targeted Pheromone Lure Formulation for Yellow Peach Moth Monitoring

For pest monitoring of Conogethes punctiferalis in Shandong province, China, (Z)-10-hexadecen-1-ol should be included as a trace component in the four-component blend (E10-16:Ald : Z10-16:Ald : 16:Ald : E10-16:OH at 95:5:10:5) to achieve maximum trap capture efficacy [1]. However, for Sichuan populations, the addition of Z10-16:OH is not recommended based on the 2014 field trial data showing no significant synergistic effect, making region-specific procurement economically efficient [1].

Electrophysiological Screening of Synthetic Pheromone Analogs

In EAG screening studies aimed at characterizing olfactory receptor neuron (ORN) specificity in male moths, (Z)-10-hexadecen-1-ol serves as a valuable probe to differentiate between alcohol-sensitive and aldehyde-sensitive ORN populations. Its moderate EAG response, compared to the strong response elicited by (Z)-10-hexadecenal in C. punctiferalis males, allows researchers to functionally dissect the peripheral olfactory coding of pheromone components [1].

Species-Specific Pheromone Blend Research for Novel Pest Targets

During the identification of novel sex pheromone blends for emerging Lepidopteran pests, (Z)-10-hexadecen-1-ol should be screened as a candidate minor component based on its known presence in Pseudexentera spoliana and Conogethes punctiferalis pheromone glands [1][2]. Its absence in Maruca vitrata pheromone, which instead uses the E-isomer, serves as a negative control for species-specificity validation [3].

Application

Selection Property

Validation Focus

GC-MS pheromone identification

Certified Z-isomer purity

Isomeric purity verification

Region-specific lure formulation

Geographic population specificity

Field trapping context review

EAG-based ORN screening

Alcohol vs aldehyde response profile

Olfactory coding differentiation

Species-specific blend identification

Z-isomer cross-species role context

Species-specific validation

• [1] Xu, X., Kong, D., Feng, B., Qian, K., Du, Y. 2018. Identification of the trace sex pheromone components of Conogethes punctiferalis female adults on maize and optimization of their ratio in sex pheromone lures used in maize fields. Journal of Plant Protection, 45(8): 1-8. View Source
• [2] Grant, G.G., Pendrel, B., Slessor, K.N., Meng, X.Z., Miller, W.E. 1991. Identification of sex pheromone components for Pseudexentera spoliana. Canadian Entomologist 123(6): 1209-1218. View Source
• [3] Bhanu, K.R.M., Basana Gowda, G., Ramasamy, S., et al. The sex pheromone of Legume Pod Borer, Maruca vitrata (Lepidoptera: Crambidae) Revisited. International Journal of Applied Science and Engineering, 15:3. View Source